4-fluoro-N-{1-[(2-fluorophenyl)amino]-2-oxo-2-phenylethyl}benzamide

• Molecular Formula: C21H16F2N2O2
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 4-fluoro-N-[1-(2-fluoroanilino)-2-oxo-2-phenylethyl]benzamide
• InChI: InChI=1S/C21H16F2N2O2/c22-16-12-10-15(11-13-16)21(27)25-20(19(26)14-6-2-1-3-7-14)24-18-9-5-4-8-17(18)23/h1-13,20,24H,(H,25,27)
• InChI Key: CPCFNNPBLQNXLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(NC2=CC=CC=C2F)NC(=O)C3=CC=C(C=C3)F

Description

4-fluoro-N-{1-[(2-fluorophenyl)amino]-2-oxo-2-phenylethyl}benzamide is a synthetic organic compound that belongs to the class of benzamides This compound is characterized by the presence of fluorine atoms and an amide functional group

Preparation Methods

The synthesis of 4-fluoro-N-{1-[(2-fluorophenyl)amino]-2-oxo-2-phenylethyl}benzamide involves several steps. One common synthetic route includes the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-fluorobenzoyl chloride and 2-fluoroaniline.

Formation of Intermediate: The reaction between 4-fluorobenzoyl chloride and 2-fluoroaniline forms an intermediate compound.

Coupling Reaction: The intermediate compound undergoes a coupling reaction with 2-oxo-2-phenylethylamine to form the final product, this compound.

Reaction Conditions: The reactions are typically carried out under controlled conditions, such as specific temperatures and the use of catalysts to enhance the reaction efficiency.

Chemical Reactions Analysis

4-fluoro-N-{1-[(2-fluorophenyl)amino]-2-oxo-2-phenylethyl}benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions, where specific functional groups are replaced with other groups.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and catalysts for substitution reactions.

Scientific Research Applications

4-fluoro-N-{1-[(2-fluorophenyl)amino]-2-oxo-2-phenylethyl}benzamide has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development for various diseases.

Industry: The compound is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-fluoro-N-{1-[(2-fluorophenyl)amino]-2-oxo-2-phenylethyl}benzamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: The interaction with molecular targets can influence various biochemical pathways, resulting in specific biological effects.

Comparison with Similar Compounds

4-fluoro-N-{1-[(2-fluorophenyl)amino]-2-oxo-2-phenylethyl}benzamide can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds such as N-(2-fluorophenyl)-4-fluorobenzamide and 3-fluoro-N-[1-(4-fluorophenyl)-3-(2-thienyl)-1H-pyrazol-5-yl]benzenesulfonamide share structural similarities.